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Compound of Interest

Compound Name: KLF10-IN-1

Cat. No.: B2499035

KLF10-IN-1: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides an in-
depth overview of the chemical properties, structure, and biological activity of KLF10-IN-1, a
small molecule inhibitor of the Kriippel-like factor 10 (KLF10) transcription factor.

Chemical Properties and Structure

KLF10-IN-1 is a novel small molecule identified through computer-aided drug design as an
inhibitor of the transcriptional activity of KLF10.[1][2] Its chemical and physical properties are
summarized in the table below.
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Property Value Source
CAS Number 1197834-98-2 [3]
Molecular Formula C17H1605 [3]
Molecular Weight 300.31 g/mol [3]
Appearance White to off-white solid [3]
- DMSO: 50 mg/mL (166.49
Solubility [3]
mM)

0=C(OCC(C1=CC=C(0OC)C=C
SMILES (3]
1)=0)C2=CC(C)=CC=C20

40 uM (in a KLF10 reporter
IC50 [3]
gene assay)

Chemical Structure:

2D structure of KLF10-IN-1.

Click to download full resolution via product page
2D structure of KLF10-IN-1.

Mechanism of Action

KLF10-IN-1 functions as a direct inhibitor of the KLF10 transcription factor.[1][3] KLF10 is a
zinc-finger containing protein that binds to GC-rich sequences in the promoter regions of target
genes, thereby regulating their transcription.[4][5] The inhibitor was designed to fit into a
"druggable" pocket within the second zinc-finger of KLF10, thereby disrupting its interaction
with DNA.[1][2] By preventing KLF10 from binding to DNA, KLF10-IN-1 effectively blocks its
ability to act as a transcriptional regulator.[1][3]
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Normal KLF10 Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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